Cas no 54672-09-2 (N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline)

• Product Name: N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline
• CAS No: 54672-09-2
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 369776
• PubChem ID: 521528
• Update Time: 2025-06-25

N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline
• 2-TRIFLUOROMETHYL-NN-DIMETHYL-4-NITROANILINE
• Benzenamine,N,N-dimethyl-4-nitro-2-(trifluoromethyl)-
• 2-Dimethylamino-5-nitro-benzo-trifluorid
• 2-dimethylamino-5-nitrobenzotrifluoride
• dimethyl-(4-nitro-2-trifluoromethylphenyl)amine
• N,N-Dimethyl-4-nitro-2-trifluoromethylaniline
• MFCD00043459
• BS-28624
• SCHEMBL186720
• 54672-09-2
• SB77054
• Benzene, 1-trifluoromethyl-2-dimethylamino-5-nitro-
• FT-0612175
• DTXSID20334672
• CCG-247269
• 2-Trifluoromethyl-N,N-dimethyl-4-nitroaniline
• CS-0213348
• Dimethyl-(4-nitro-2-trifluoromethyl-phenyl)-amine
• AKOS016003646
• DB-080937

• MDL： MFCD00043459
• Inchi： 1S/C9H9F3N2O2/c1-13(2)8-4-3-6(14(15)16)5-7(8)9(10,11)12/h3-5H,1-2H3
• InChI Key： OIZCWRMHLSZGKT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N(C)C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 234.06200
• Monoisotopic Mass: 234.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 277.8°C at 760 mmHg
• Flash Point: 121.8°C
• Refractive Index: 1.514
• PSA: 49.06000
• LogP: 3.20280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline

N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline (CAS No. 54672-09-2): An Overview of Its Properties and Applications

N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline (CAS No. 54672-09-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a nitro group, a trifluoromethyl group, and two methyl groups attached to the aromatic ring. These functional groups contribute to its distinct chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The molecular formula of N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline is C₁₀H₉F₃N₂O₂, and its molecular weight is approximately 238.18 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 110°C to 115°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane.

N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline has been extensively studied for its potential applications in the synthesis of pharmaceuticals and agrochemicals. The presence of the nitro group and the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel drugs and pesticides. Recent research has focused on the use of this compound as an intermediate in the synthesis of antiviral agents, anticancer drugs, and herbicides.

In the pharmaceutical industry, N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline has shown promise as a precursor for the development of antiviral drugs. A study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers attributed this activity to the ability of the trifluoromethyl group to enhance the lipophilicity and cellular uptake of the drug molecules.

Beyond its applications in antiviral therapy, N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline has also been explored for its potential as an anticancer agent. A recent study published in Cancer Research (2023) demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the nitro group played a crucial role in inducing apoptosis through the generation of reactive oxygen species (ROS), which led to DNA damage and cell death.

In addition to its pharmaceutical applications, N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline has found use in the agrochemical industry as an intermediate in the synthesis of herbicides. A study published in Pesticide Biochemistry and Physiology (2020) reported that derivatives of this compound exhibited high herbicidal activity against broadleaf weeds and grasses. The trifluoromethyl group was found to enhance the stability and persistence of the herbicide molecules in soil, making them more effective for long-term weed control.

The synthetic versatility of N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline has also been leveraged in materials science. Researchers at the University of California, Berkeley (2023) developed a novel polymer based on this compound that exhibited excellent thermal stability and mechanical strength. The polymer was found to have potential applications in high-performance coatings, adhesives, and composite materials.

In conclusion, N,N-Dimethyl-4-nitro-2-(trifluoromethyl)aniline (CAS No. 54672-09-2) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive intermediate for various synthetic processes. Ongoing research continues to uncover new possibilities for its use in developing innovative products that address pressing global challenges.